Cas no 1508199-82-3 (2-Fluoro-alpha-propyl-3-(trifluoromethyl)benZenemethanol)

2-Fluoro-alpha-propyl-3-(trifluoromethyl)benZenemethanol is a fluorinated aromatic compound featuring a propyl-substituted benzenemethanol core with trifluoromethyl and fluoro substituents. Its unique structure imparts advantageous properties, including enhanced lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The presence of fluorine atoms improves binding affinity and bioavailability, while the trifluoromethyl group contributes to steric and electronic effects, influencing reactivity and selectivity. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined chemical properties ensure reproducibility in synthetic applications.
2-Fluoro-alpha-propyl-3-(trifluoromethyl)benZenemethanol structure
1508199-82-3 structure
Product Name:2-Fluoro-alpha-propyl-3-(trifluoromethyl)benZenemethanol
CAS No:1508199-82-3
MF:C11H12F4O
MW:236.205997467041
CID:6793345
PubChem ID:80037740
Update Time:2025-10-21

2-Fluoro-alpha-propyl-3-(trifluoromethyl)benZenemethanol Chemical and Physical Properties

Names and Identifiers

    • 1508199-82-3
    • 2-Fluoro-alpha-propyl-3-(trifluoromethyl)benZenemethanol
    • AKOS018598096
    • MFCD23823176
    • Inchi: 1S/C11H12F4O/c1-2-4-9(16)7-5-3-6-8(10(7)12)11(13,14)15/h3,5-6,9,16H,2,4H2,1H3
    • InChI Key: OAPHTEMWXJKBRA-UHFFFAOYSA-N
    • SMILES: FC1C(C(F)(F)F)=CC=CC=1C(CCC)O

Computed Properties

  • Exact Mass: 236.08242765g/mol
  • Monoisotopic Mass: 236.08242765g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.2Ų

2-Fluoro-alpha-propyl-3-(trifluoromethyl)benZenemethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB603984-250mg
2-Fluoro-alpha-propyl-3-(trifluoromethyl)benzenemethanol; .
1508199-82-3
250mg
€416.00 2024-07-19
abcr
AB603984-500mg
2-Fluoro-alpha-propyl-3-(trifluoromethyl)benzenemethanol; .
1508199-82-3
500mg
€572.40 2024-07-19
abcr
AB603984-1g
2-Fluoro-alpha-propyl-3-(trifluoromethyl)benzenemethanol; .
1508199-82-3
1g
€779.80 2024-07-19

2-Fluoro-alpha-propyl-3-(trifluoromethyl)benZenemethanol Related Literature

Additional information on 2-Fluoro-alpha-propyl-3-(trifluoromethyl)benZenemethanol

Comprehensive Overview of 2-Fluoro-alpha-propyl-3-(trifluoromethyl)benZenemethanol (CAS No. 1508199-82-3)

2-Fluoro-alpha-propyl-3-(trifluoromethyl)benZenemethanol (CAS No. 1508199-82-3) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both fluoro and trifluoromethyl groups enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of small-molecule inhibitors and bioactive compounds.

The compound's molecular structure, characterized by a benzene ring substituted with fluorine and trifluoromethyl groups, contributes to its lipophilicity and metabolic stability. These attributes are critical in modern medicinal chemistry, where ADME (Absorption, Distribution, Metabolism, and Excretion) properties are paramount. Recent studies highlight its utility in optimizing lead compounds for targets such as kinase inhibitors and GPCR modulators, aligning with the growing demand for precision therapeutics.

In the agrochemical sector, 2-Fluoro-alpha-propyl-3-(trifluoromethyl)benZenemethanol is investigated for its potential as a pesticide intermediate. The trifluoromethyl moiety is known to improve the efficacy of crop protection agents by enhancing their binding affinity to biological targets. This aligns with the global push for sustainable agriculture and reduced environmental impact, as fluorinated compounds often require lower application rates.

From a synthetic perspective, the compound's CAS No. 1508199-82-3 serves as a key identifier for researchers sourcing high-purity materials. Laboratories prioritize reproducible synthesis and scalability, especially for applications in high-throughput screening and combinatorial chemistry. Its compatibility with cross-coupling reactions and catalytic transformations further broadens its utility.

Environmental and regulatory considerations are also pivotal. The fluoro and trifluoromethyl groups, while beneficial for activity, necessitate careful evaluation of biodegradability and ecotoxicology. This reflects the broader industry trend toward green chemistry and responsible innovation, ensuring compliance with frameworks like REACH and EPA guidelines.

In summary, 2-Fluoro-alpha-propyl-3-(trifluoromethyl)benZenemethanol (CAS No. 1508199-82-3) exemplifies the intersection of structural innovation and practical application. Its versatility in drug design and agrochemistry, coupled with its alignment with sustainability goals, positions it as a compound of enduring relevance in scientific and industrial contexts.

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